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This technical guide provides an in-depth exploration of the discovery and history of threonine,
the last of the twenty common proteinogenic amino acids to be identified. We will delve into the
pivotal experiments that led to its isolation and characterization, present the quantitative data
that defined its unique properties, and outline the methodologies that underpinned this
significant biochemical milestone.

Historical Context: The Quest for Essential Amino
Acids

By the early 1930s, the scientific community had identified 19 of the 20 common amino acids
that constitute proteins. A central question in nutrition science, spearheaded by researchers like
William Cumming Rose at the University of lllinois, was to determine which of these amino
acids were "essential" — meaning they could not be synthesized by the body and must be
obtained from the diet. Rose's pioneering work involved feeding rats highly purified diets in
which proteins were replaced by mixtures of known amino acids. These experiments revealed
that rats failed to grow on diets containing only the 19 known amino acids, strongly suggesting
the existence of a yet undiscovered essential amino acid.

The Discovery and Isolation of Threonine
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The discovery of threonine is credited to William C. Rose and his graduate student Curtis
Meyer in 1935. Their research demonstrated that a hydrolysate of the protein fibrin contained
an unknown component essential for the growth of rats. This culminated in the isolation and
characterization of the final essential amino acid, which they named threonine due to its
structural similarity to threose, a four-carbon sugar.

Experimental Workflow for Threonine Isolation

The isolation of threonine was a meticulous process involving protein hydrolysis, fractionation,
and purification. The general workflow followed by Rose and Meyer is outlined below.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protein Hydrolysis

Fibrin (Protein Source)

Acid Hydrolysis (20% H2S04)

Initial Purification

Neutralization with Ba(OH)2

Removal of Dicarboxylic
Amino Acids (Phosphotungstic Acid)

Fractionation

Esterification

Fractional Distillation of Esters

Final Igolation

Saponification of Active Fraction

Crystallization from Aqueous Ethanol

Isolated Threonine Crystals
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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